Cas no 718596-70-4 (rel-(2S,6S)-2,6-dimethylpiperidin-4-ol)
rel-(2S,6S)-2,6-dimethylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S,6S)-2,6-dimethylpiperidin-4-ol
- rel-(2R,6R)-2,6-Dimethyl-4-piperidinol
- rel-(2S,6S)-2,6-dimethylpiperidin-4-ol
-
- MDL: MFCD19230164
- Inchi: 1S/C7H15NO/c1-5-3-7(9)4-6(2)8-5/h5-9H,3-4H2,1-2H3/t5-,6-/m0/s1
- InChI Key: IEMVEYRBXJCBBQ-WDSKDSINSA-N
- SMILES: N1[C@@H](C)CC(O)C[C@@H]1C
rel-(2S,6S)-2,6-dimethylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125837-250mg |
trans-2,6-Dimethyl-piperidin-4-ol |
718596-70-4 | 95% | 250mg |
$985 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125837-500mg |
trans-2,6-Dimethyl-piperidin-4-ol |
718596-70-4 | 95% | 500mg |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125837-1g |
trans-2,6-Dimethyl-piperidin-4-ol |
718596-70-4 | 95% | 1g |
$2235 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125837-5g |
trans-2,6-Dimethyl-piperidin-4-ol |
718596-70-4 | 95% | 5g |
$8955 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1564321-250mg |
(2S,6S)-2,6-dimethylpiperidin-4-ol |
718596-70-4 | 98% | 250mg |
¥4345.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1564321-500mg |
(2S,6S)-2,6-dimethylpiperidin-4-ol |
718596-70-4 | 98% | 500mg |
¥5797.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1564321-1g |
(2S,6S)-2,6-dimethylpiperidin-4-ol |
718596-70-4 | 98% | 1g |
¥7248.00 | 2024-05-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100405-100MG |
rel-(2S,6S)-2,6-dimethylpiperidin-4-ol |
718596-70-4 | 95% | 100MG |
¥ 1,089.00 | 2023-03-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100405-250MG |
rel-(2S,6S)-2,6-dimethylpiperidin-4-ol |
718596-70-4 | 95% | 250MG |
¥ 1,742.00 | 2023-03-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100405-500MG |
rel-(2S,6S)-2,6-dimethylpiperidin-4-ol |
718596-70-4 | 95% | 500MG |
¥ 2,904.00 | 2023-03-09 |
rel-(2S,6S)-2,6-dimethylpiperidin-4-ol Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
Additional information on rel-(2S,6S)-2,6-dimethylpiperidin-4-ol
Comprehensive Overview of rel-(2S,6S)-2,6-dimethylpiperidin-4-ol (CAS No. 718596-70-4): Properties, Applications, and Industry Insights
The compound rel-(2S,6S)-2,6-dimethylpiperidin-4-ol (CAS No. 718596-70-4) is a stereospecific piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. As a chiral building block, it plays a pivotal role in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and catalysts for asymmetric synthesis. Its stereochemical purity and hydrogen-bonding capacity make it a versatile intermediate for drug discovery programs targeting neurological disorders.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in rel-(2S,6S)-2,6-dimethylpiperidin-4-ol. Researchers are exploring its potential as a molecular scaffold for designing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. The compound's piperidine core aligns with the pharmaceutical industry's focus on ring saturation strategies to improve metabolic stability—a frequently searched concept in medicinal chemistry forums.
From a synthetic perspective, CAS 718596-70-4 exhibits remarkable stereoselectivity, making it valuable for constructing chiral auxiliaries and ligands. Its hydroxyl group at the 4-position enables diverse functionalization, addressing the growing demand for tailor-made intermediates in contract research organizations (CROs). Analytical studies using HPLC chiral separation and X-ray crystallography confirm its diastereomeric purity, a critical parameter for regulatory submissions.
The compound's relevance extends to agrochemical innovation, where its structural motifs contribute to next-generation crop protection agents. With increasing searches for sustainable pest control solutions, rel-(2S,6S)-2,6-dimethylpiperidin-4-ol derivatives are being investigated for their biodegradability profiles and target specificity. This aligns with the European Green Deal objectives, a trending topic in industrial chemistry circles.
Quality control protocols for 718596-70-4 emphasize ICH guidelines-compliant characterization, including residual solvent analysis and thermogravimetric studies. These procedures address common queries about pharmaceutical-grade intermediates in GMP manufacturing. The compound's melting point (typically 98-102°C) and solubility in polar aprotic solvents are frequently documented in patent applications for drug formulation.
Emerging applications in material science leverage the compound's ability to form hydrogen-bonded networks, relevant to supramolecular chemistry enthusiasts. Recent publications correlate its conformational rigidity with enhanced performance in polymeric matrices—a subject gaining traction in nanotechnology research databases.
For procurement specialists, understanding the supply chain dynamics of rel-(2S,6S)-2,6-dimethylpiperidin-4-ol is crucial. Market analyses reveal growing demand from Asia-Pacific pharmaceutical hubs, with emphasis on just-in-time delivery models. Storage recommendations (2-8°C under inert atmosphere) and stability studies are among the top searched technical parameters for this compound.
In conclusion, CAS 718596-70-4 represents a multifaceted tool for modern chemistry, bridging academic research and industrial applications. Its evolving role in fragment-based drug design and enantioselective catalysis ensures continued relevance in scientific literature and chemical databases worldwide.
718596-70-4 (rel-(2S,6S)-2,6-dimethylpiperidin-4-ol) Related Products
- 501-83-7((2S)-1-[(2S)-piperidin-2-yl]propan-2-ol)
- 26648-71-5((-)-Halosaline)
- 120030-06-0(4-Piperidinol,2-methyl-6-nonyl-, (2R,4S,6S)-)
- 26651-94-5(exo-9-azabicyclo[3.3.1]nonan-3-ol)
- 107019-94-3(2,6-Piperidinediethanol,a,a'-dipropyl-, (aR,a'S,2S,6R)-rel- (9CI))
- 26619-80-7(2-Piperidineethanol, a-methyl-, (aR,2R)-rel-)
- 185385-39-1((S)-1-((R)-[2]piperidyl)-butan-2-ol)
- 4733-70-4(2,6-Dimethylpiperidin-4-ol)
- 129785-16-6(2-Piperidineethanol, a,6-dimethyl-, (aR,2R,6R)-)
- 606090-10-2